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Compound of Interest

Compound Name: Gp100 (25-33), mouse

Cat. No.: B10828518 Get Quote

Technical Support Center: Gp100 (25-33) Peptide
Solutions
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers working with the mouse Gp100 (25-33) peptide. The inherent low

immunogenicity of this self-antigen presents unique challenges in generating robust anti-tumor

immune responses. This guide offers insights and protocols to help overcome these obstacles.

Frequently Asked Questions (FAQs)
Q1: Why is the mouse Gp100 (25-33) peptide poorly immunogenic?

The low immunogenicity of the mouse Gp100 (25-33) peptide (sequence: EGSRNQDWL)

stems from two primary factors:

"Self" Antigen: As a non-mutated protein expressed in normal melanocytes, central and

peripheral tolerance mechanisms limit the activation and expansion of self-reactive T cells.

MHC-I Instability: The native mouse peptide forms a notably unstable complex with the H-

2Db MHC class I molecule, leading to a fast dissociation rate. This transient presentation is

often insufficient to effectively prime naïve CD8+ T cells.

Q2: What is the key difference between the mouse (mGp100) and human (hGp100) 25-33

peptides?
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The primary difference lies in the first three amino acids at the N-terminus. The human version

(KVPRNQDWL) has a higher binding affinity and stabilizes the H-2Db molecule more

effectively than the mouse version (EGSRNQDWL). Consequently, immunizing C57BL/6 mice

with the human peptide (xenogeneic immunization) can break tolerance and induce a more

potent, cross-reactive CD8+ T-cell response against the mouse peptide expressed by B16

melanoma cells.

Q3: How should I prepare and store my Gp100 peptide solution?

Storage: Lyophilized peptides should be stored at -20°C or below. Once reconstituted, it is

recommended to create single-use aliquots and store them at -80°C to
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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